[2-(4-Chlorophenoxy)ethyl](2-methoxyethyl)amine hydrochloride
Overview
Description
“2-(4-Chlorophenoxy)ethylamine hydrochloride” is a chemical compound with the CAS Number: 1049743-00-1 . It has a molecular weight of 266.17 and its IUPAC name is 2-(4-chlorophenoxy)-N-(2-methoxyethyl)ethanamine hydrochloride . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H16ClNO2.ClH/c1-14-8-6-13-7-9-15-11-4-2-10 (12)3-5-11;/h2-5,13H,6-9H2,1H3;1H . This code provides a specific string of characters that describes the molecular structure of the compound.Physical and Chemical Properties Analysis
“2-(4-Chlorophenoxy)ethylamine hydrochloride” is a solid at room temperature . It has a molecular weight of 266.17 .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Ethyl 2-(N-methoxy) Imino-2-phenylacetate : In a study by Li Zhong-mei (2012), ethyl phenyl glyoxylate and methoxy amine hydrochloride were synthesized into ethyl 2-(N-methoxy) imino-2-phenylacetate using a catalytic alkali process. This reaction achieved a yield of 92.25%, with the structure confirmed through various analytical methods (Li Zhong-mei, 2012).
Electrophilic Amination of Catecholboronate Esters : Frances I. Knight et al. (1997) isolated intermediates in the catalytic asymmetric hydroboration of 4-chloro- and 4-methoxystyrene. This study explored the amination with N-chloromagnesio-N-methyl-O-trimethylsilylhydroxylamine, leading to various yields and enantiomeric excesses (Knight et al., 1997).
Formation and Reactivity of 2-rhodaoxetanes : Research by B. de Bruin et al. (2000) focused on the formation of 2-rhodaoxetanes from cationic, pentacoordinate complexes and their subsequent reactivity upon protonation. This study provides a novel route for the amidation of a [RhI(ethene)] fragment (de Bruin et al., 2000).
Regioselective Synthesis of Pyrazole-5-carboxylates : W. Ashton and G. Doss (1993) achieved regioselective synthesis of 3-alkyl-1-aryl-1H-pyrazole-5-carboxylates, demonstrating a complete reversal of regioselectivity in specific reactions (Ashton & Doss, 1993).
Pharmacological and Chemical Applications
Asymmetric Synthesis of Clopidogrel Hydrogen Sulfate : S. Sashikanth et al. (2013) developed an asymmetric synthesis of (S)-(+) clopidogrel hydrogen sulfate, employing a Strecker reaction with [(1 S)-1-(4-methoxyphenyl)ethyl]amine hydrochloride as a chiral auxiliary (Sashikanth et al., 2013).
Synthesis of Novel Quinazolinone Derivatives and Antimicrobial Activity : O. M. Habib et al. (2013) synthesized novel quinazolinone derivatives by reacting 4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl-4-methylbenzenesulfonate with various amines, evaluating their antimicrobial activity (Habib et al., 2013).
Properties
IUPAC Name |
N-[2-(4-chlorophenoxy)ethyl]-2-methoxyethanamine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16ClNO2.ClH/c1-14-8-6-13-7-9-15-11-4-2-10(12)3-5-11;/h2-5,13H,6-9H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOUWUSIBISJGPY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNCCOC1=CC=C(C=C1)Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1049743-00-1 | |
Record name | Ethanamine, N-[2-(4-chlorophenoxy)ethyl]-2-methoxy-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1049743-00-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.